Cas no 65427-83-0 (4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole)
65427-83-0 structure
Product Name:4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole
CAS No:65427-83-0
MF:C16H15N5O3
MW:325.322002649307
CID:1698738
PubChem ID:47636
Update Time:2025-04-21
4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole
- DTXSID00215758
- 65427-83-0
- BENZOFURAZAN, 4-NITRO-5-(4-PHENYL-1-PIPERAZINYL)-
- 4-Nitro-5-(4-phenyl-1-piperazinyl)benzofurazan
-
- Inchi: 1S/C16H15N5O3/c22-21(23)16-14(7-6-13-15(16)18-24-17-13)20-10-8-19(9-11-20)12-4-2-1-3-5-12/h1-7H,8-11H2
- InChI Key: MWQPXBZSQNLMMT-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC(=C(C2=N1)[N+](=O)[O-])N1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 325.11765
- Monoisotopic Mass: 325.11748936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.2Ų
Experimental Properties
- PSA: 88.54
4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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